Cas no 2228878-76-8 (2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol)

• Product Name: 2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol
• CAS No: 2228878-76-8
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6402924
• PubChem ID: 165762488
• Update Time: 2025-06-09

2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol
• EN300-1786674
• 2-azido-2-[4-(pyrrolidin-1-yl)phenyl]ethan-1-ol
• 2228878-76-8

• Inchi： 1S/C12H16N4O/c13-15-14-12(9-17)10-3-5-11(6-4-10)16-7-1-2-8-16/h3-6,12,17H,1-2,7-9H2
• InChI Key： NJHIEJMFXLQIFW-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(=CC=1)N1CCCC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol

Introduction to 2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol (CAS No. 2228878-76-8)

2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol (CAS No. 2228878-76-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azido and pyrrolidine functionalities, exhibits promising properties for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol consists of a phenyl ring substituted with a pyrrolidine group and an azido group attached to an ethanol moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of azido compounds in various medicinal applications. For instance, azides are known for their ability to participate in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and drug delivery systems. The pyrrolidine group, on the other hand, is often found in bioactive molecules due to its ability to enhance solubility and bioavailability.

In the context of drug discovery, 2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The azido group in this compound can be selectively reduced to an amine under specific conditions, potentially releasing an active therapeutic agent. This property makes it an attractive candidate for targeted drug delivery systems.

Moreover, the compound's ability to undergo click chemistry reactions opens up possibilities for conjugating it with targeting moieties or imaging agents. This can enhance its specificity and enable real-time monitoring of drug distribution and efficacy. Recent advancements in nanotechnology have further expanded the potential applications of such compounds in precision medicine.

In addition to its pharmaceutical applications, 2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol has been studied for its role in chemical biology research. The compound's unique structure allows it to interact with specific biological targets, making it a useful tool for probing cellular processes and signaling pathways. For example, it has been used in studies to investigate the role of certain enzymes and receptors in disease pathways.

The synthesis of 2-azido-2-4-(pyrrolidin-1-yl)phenylethan-1-ol typically involves multi-step procedures that ensure high purity and yield. Key steps include the formation of the azide group through substitution reactions and the introduction of the pyrrolidine moiety via coupling reactions. Advanced synthetic methods, such as those involving transition metal catalysts, have been developed to optimize these processes and reduce side reactions.

In terms of safety and handling, it is important to note that while 2-azido-2-4-(pyrrolidin-1-y l)phenylethan -1 -ol is not classified as a hazardous material, standard laboratory safety protocols should be followed during its synthesis and use. Proper personal protective equipment (PPE) and ventilation are recommended to ensure a safe working environment.

The future outlook for 2 -azido - 2 - 4 -(pyrrol idin - 1 - yl ) phen yle than - 1 - ol is promising. Ongoing research is focused on optimizing its properties for specific therapeutic applications and exploring new synthetic routes to improve its accessibility. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound in advancing medical treatments.

In conclusion, 2 - azido - 2 - 4 -(pyrrol idin - 1 - yl ) phen yle than - 1 - ol (CAS No. 2228878 -76 -8) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and versatile properties make it a valuable tool for both research and development purposes. As further studies continue to uncover its full potential, this compound is poised to play a crucial role in the next generation of therapeutic agents.